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Compound of Interest

Compound Name: LAS190792

Cat. No.: B11935823

Technical Support Center: LAS190792

This technical support center provides guidance for researchers, scientists, and drug
development professionals working with LAS190792 (also known as AZD8999). The following
information addresses potential issues and frequently asked questions related to the
experimental use of this compound.

Frequently Asked Questions (FAQSs)

Q1: What is LAS1907927?
LAS190792 is a novel investigational drug that functions as a bifunctional muscarinic receptor
antagonist and [32-adrenoceptor agonist (MABA).[1][2] It combines two bronchodilator

mechanisms in a single molecule and has been developed for the treatment of chronic
respiratory diseases like Chronic Obstructive Pulmonary Disease (COPD).[1][2]

Q2: What is the mechanism of action for LAS1907927?
LAS190792 acts on two distinct signaling pathways:

e Muscarinic Antagonism: It potently antagonizes M3 muscarinic receptors, which are primarily
responsible for smooth muscle contraction in the airways. By blocking these receptors, it
inhibits bronchoconstriction.[1][3][4]
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e [2-Adrenoceptor Agonism: It activates [32-adrenergic receptors, leading to airway smooth
muscle relaxation and bronchodilation.[1][3][4]

This dual action is intended to provide enhanced bronchodilation compared to single-
mechanism agents.[2][3]
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Figure 1: Dual signaling pathway of LAS190792.

Q3: What is the receptor binding profile of LAS190792?

LAS190792 exhibits high potency for human muscarinic and 32-adrenergic receptors. The
following table summarizes its binding affinities (pIC50) and functional potencies (pEC50).
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Receptor Target pIC50 /| pEC50 Reference

Muscarinic Receptors (pIC50)

M1 8.9 (516171
M2 8.8 [516]1(7]
M3 8.8 [LI(31[5106][7]
M4 9.2 [51061[7]
M5 8.2 [5161(7]

Adrenergic Receptors (pIC50)

B1 75 [51[6]1[7]
B2 9.1 (516171
B3 5.6 [51[6][7]

Functional Potency (pEC50)

Isolated Trachea (spontaneous
9.6 [1](3]
tone)

Troubleshooting Guide

While specific data on interference with common lab reagents is not available, the dual nature
of LAS190792 may require consideration in certain experimental setups.

Issue 1: Unexpected results in cell-based functional assays.

¢ Question: My functional assay, which measures a single pathway (e.g., CAMP production), is
yielding inconsistent or unexpected results. Why might this be?

o Answer: LAS190792 simultaneously modulates two distinct signaling pathways. If your
assay system expresses both muscarinic and adrenergic receptors, the compound's dual
activity could lead to confounding effects. For example, in a system with endogenous M2 and
B2 receptors, M2 activation can inhibit adenylyl cyclase, while 2 activation stimulates it.
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Although LAS190792 is an M2 antagonist, its potent 32 agonism will likely dominate cAMP
readouts.

Troubleshooting Steps:

¢ Cell Line Characterization: Confirm the expression profile of muscarinic and adrenergic
receptors in your cell line.

« Selective Antagonists/Agonists: Use selective antagonists (e.g., propranolol for 3-receptors)
or agonists for other receptors to isolate the effect of LAS190792 on the pathway of interest.

[1]3]

¢ Assay Design: Consider using engineered cell lines that express only the receptor of interest
to eliminate off-target effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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